3-fluoro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-methoxybenzamide
Description
The compound “3-fluoro-N-((2-(furan-2-yl)pyridin-4-yl)methyl)-4-methoxybenzamide” is an organofluorine compound, which means it contains at least one carbon-fluorine bond . It also contains a furan ring, a pyridine ring, and a benzamide group.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Organofluorine compounds are often characterized by high stability and low reactivity .Scientific Research Applications
Chemical Synthesis and Reactions
3-fluoro-N-[(2-(furan-2-yl)pyridin-4-yl)methyl]-4-methoxybenzamide is relevant in chemical synthesis and reactions. For instance, a study explored base-induced photorearrangements from 3-styrylfurans to 2-methylnaphthalenes, including various substituents like fluoro and methoxy, indicating potential applications in synthesizing unsymmetrical naphthalenes (Ho et al., 2011). Additionally, reactions involving pyridine and fluorine have been studied, which could be relevant for understanding the reactivity and synthesis processes involving compounds like 3-fluoro-N-[(2-(furan-2-yl)pyridin-4-yl)methyl]-4-methoxybenzamide (Stavber & Zupan, 1990).
Pharmacological and Biological Studies
In pharmacology and biology, compounds similar to 3-fluoro-N-[(2-(furan-2-yl)pyridin-4-yl)methyl]-4-methoxybenzamide have been examined. For example, research on a radiolabeled antagonist for studying 5-HT1A receptors involved a structurally related compound (Plenevaux et al., 2000). Moreover, studies on virtual screening and structure–activity relationships of compounds as c-Met kinase inhibitors highlighted derivatives with similar structural components (Caballero et al., 2011).
Material Science and Engineering
In the field of material science and engineering, the characteristics of compounds like 3-fluoro-N-[(2-(furan-2-yl)pyridin-4-yl)methyl]-4-methoxybenzamide could be crucial. A study on quantum chemical and molecular dynamic simulation for predicting inhibition efficiencies of certain piperidine derivatives on iron corrosion is relevant, as it provides insights into the interaction of similar molecular structures with metal surfaces (Kaya et al., 2016).
properties
IUPAC Name |
3-fluoro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3/c1-23-16-5-4-13(10-14(16)19)18(22)21-11-12-6-7-20-15(9-12)17-3-2-8-24-17/h2-10H,11H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNHZFWXBUYVRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2=CC(=NC=C2)C3=CC=CO3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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